![molecular formula C5H2BrClFN B3039819 3-Bromo-2-chloro-4-fluoropyridine CAS No. 1349717-04-9](/img/structure/B3039819.png)
3-Bromo-2-chloro-4-fluoropyridine
Overview
Description
3-Bromo-2-chloro-4-fluoropyridine is a useful research chemical compound used in the preparation of pyrrolo [2,3-d]pyrimidines and pyrido [2,3-d]pyrimidines as inhibitors of focal adhesion kinase (FAK) . It is a useful intermediate for pharmaceutical and organic synthesis .
Molecular Structure Analysis
The molecular formula of 3-Bromo-2-chloro-4-fluoropyridine is C5H2BrClFN . The InChI code is 1S/C5H2BrClFN/c6-4-3(8)1-2-9-5(4)7/h1-2H and the InChI key is LZEIWXPQMDFERY-UHFFFAOYSA-N .Chemical Reactions Analysis
While specific chemical reactions involving 3-Bromo-2-chloro-4-fluoropyridine are not detailed in the literature, fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues .Physical And Chemical Properties Analysis
3-Bromo-2-chloro-4-fluoropyridine is a powder with a molecular weight of 210.43 . It has a density of 1.718 g/mL at 25 °C and a refractive index of n20/D 1.542 .Scientific Research Applications
Chemoselective Functionalization
3-Bromo-2-chloro-4-fluoropyridine demonstrates potential in chemoselective functionalization. A study describes the chemoselective functionalization of a related compound, 5-bromo-2-chloro-3-fluoropyridine, through catalytic amination conditions. This process leads to exclusive substitution products for both secondary amines and primary anilines. This type of functionalization may be applicable to 3-Bromo-2-chloro-4-fluoropyridine, highlighting its utility in selective chemical synthesis processes (Stroup et al., 2007).
Synthesis of Pentasubstituted Pyridines
Another significant application is in the synthesis of complex pyridines. For instance, the related 5-bromo-2-chloro-4-fluoro-3-iodopyridine has been used as a halogen-rich intermediate for creating pentasubstituted pyridines. These pyridines are valuable in medicinal chemistry, indicating the potential of 3-Bromo-2-chloro-4-fluoropyridine as a building block in pharmaceutical research (Wu et al., 2022).
Structural and Spectroscopic Analysis
The compound also has implications in spectroscopic studies. Research on similar halopyridines, like 3-halopyridines, has involved detailed vibrational spectroscopic analysis. These studies contribute to a better understanding of molecular structures and bonding, which can be extrapolated to 3-Bromo-2-chloro-4-fluoropyridine for advanced material science applications (Xue et al., 1996).
Halogen/Halogen Displacement in Heterocycles
In heterocyclic chemistry, compounds like 3-Bromo-2-chloro-4-fluoropyridine can undergo halogen/halogen displacement. Studies on pyridines demonstrate the conversion of chloro compounds into bromo or iodo compounds under certain conditions, underscoring the versatility of halopyridines in synthetic chemistry (Schlosser & Cottet, 2002).
Preparation of Borane Adducts
The preparation of borane adducts of substituted pyridines, including compounds similar to 3-Bromo-2-chloro-4-fluoropyridine, has been explored. These adducts have unique properties and can be characterized by various spectroscopic methods, suggesting applications in coordination chemistry and material sciences (Ferrence et al., 1982).
Safety and Hazards
Future Directions
While specific future directions for 3-Bromo-2-chloro-4-fluoropyridine are not mentioned in the literature, its use in the preparation of pyrrolo [2,3-d]pyrimidines and pyrido [2,3-d]pyrimidines as inhibitors of focal adhesion kinase (FAK) suggests potential applications in the development of new pharmaceuticals.
Mechanism of Action
Target of Action
3-Bromo-2-chloro-4-fluoropyridine is a halogenated pyridine compoundHalogenated pyridines are generally known to interact with various biological targets due to their electron-withdrawing substituents .
Mode of Action
It’s known that halogenated pyridines can undergo various chemical reactions, including substitution and coupling reactions . These reactions can lead to changes in the target molecules, potentially altering their function.
Biochemical Pathways
Halogenated pyridines are often used in the synthesis of biologically active compounds , suggesting they may influence a variety of biochemical pathways.
Result of Action
As a halogenated pyridine, it may have various effects depending on the specific biological targets and pathways it interacts with .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-Bromo-2-chloro-4-fluoropyridine. Factors such as pH, temperature, and the presence of other chemicals can affect its reactivity and stability .
properties
IUPAC Name |
3-bromo-2-chloro-4-fluoropyridine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2BrClFN/c6-4-3(8)1-2-9-5(4)7/h1-2H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZEIWXPQMDFERY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1F)Br)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2BrClFN | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.43 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-2-chloro-4-fluoropyridine | |
CAS RN |
1349717-04-9 | |
Record name | 3-bromo-2-chloro-4-fluoropyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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